Cas no 80547-63-3 (Benzoic acid, 3-chloro-5-hydroxy-4-methoxy-)
80547-63-3 structure
Product Name:Benzoic acid, 3-chloro-5-hydroxy-4-methoxy-
CAS No:80547-63-3
MF:C8H7ClO4
MW:202.59178185463
CID:705452
PubChem ID:12928009
Update Time:2025-04-19
Benzoic acid, 3-chloro-5-hydroxy-4-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-chloro-5-hydroxy-4-methoxy-
- 3-chloro-5-hydroxy-4-methoxybenzoic acid
- CHEMBL327180
- DTXSID50513190
- 80547-63-3
- BDBM50405319
-
- Inchi: 1S/C8H7ClO4/c1-13-7-5(9)2-4(8(11)12)3-6(7)10/h2-3,10H,1H3,(H,11,12)
- InChI Key: UTTKPVKSRXQTLM-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(=O)O)=CC(=C1OC)O
Computed Properties
- Exact Mass: 202.0032864g/mol
- Monoisotopic Mass: 202.0032864g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 66.8Ų
Benzoic acid, 3-chloro-5-hydroxy-4-methoxy- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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